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Compound of Interest

Compound Name: Tricosanyl lignocerate

Cat. No.: B15622404

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol and data interpretation guide for the

analysis of Tricosanyl lignocerate using mass spectrometry. It outlines the expected

fragmentation patterns and provides a standard operating procedure for sample analysis.

Introduction
Tricosanyl lignocerate is a long-chain wax ester, formed from the esterification of lignoceric

acid (a saturated 24-carbon fatty acid) and 1-tricosanol (a saturated 23-carbon fatty alcohol).

Wax esters are a class of neutral lipids that are important components in various biological

systems and have applications in the pharmaceutical and cosmetic industries. Understanding

the fragmentation pattern of Tricosanyl lignocerate is crucial for its accurate identification and

quantification in complex matrices. This application note details the characteristic fragmentation

of Tricosanyl lignocerate observed under mass spectrometry and provides a generalized

experimental protocol for its analysis.
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Lignoceric Acid: C₂₄H₄₈O₂ (Molecular Weight: 368.64 g/mol )[1][2][3][4]

1-Tricosanol: C₂₃H₄₈O (Molecular Weight: 340.63 g/mol )[5][6][7]

Tricosanyl Lignocerate: C₄₇H₉₄O₂

Molecular Weight: (368.64 + 340.63) - 18.02 (H₂O) = 709.25 g/mol (Monoisotopic Mass:

708.73 g/mol )

Predicted Mass Spectrometry Fragmentation
Pattern
The fragmentation of wax esters in mass spectrometry is well-characterized and primarily

occurs at the ester linkage. For Tricosanyl lignocerate, the principal fragments arise from the

cleavage of the C-O bond of the ester. Depending on the ionization technique, either the fatty

acid or the fatty alcohol moiety can retain the positive charge.

Under typical Electron Ionization (EI) or Electrospray Ionization (ESI) conditions, the following

key fragments are expected:

Acylium ion of lignoceric acid: This is a very common and often abundant fragment for wax

esters.

Fragment corresponding to the tricosanyl alkyl chain: This fragment arises from the alcohol

portion of the ester.

Protonated lignoceric acid: This fragment is more commonly observed with softer ionization

techniques like ESI.

Quantitative Data Summary
The expected major fragments for Tricosanyl lignocerate are summarized in the table below.

The mass-to-charge ratio (m/z) for each fragment is provided.
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Fragment Name Chemical Formula Calculated m/z Description

Lignoceric acid

acylium ion
[C₂₄H₄₇O]⁺ 351.36

Formed by the

cleavage of the ester

bond, with the charge

on the acid moiety.

Tricosanyl cation [C₂₃H₄₇]⁺ 323.37

Formed by the

cleavage of the ester

bond, with the charge

on the alcohol moiety.

Protonated Lignoceric

acid
[C₂₄H₄₈O₂ + H]⁺ 369.37

Often observed in

ESI, representing the

intact fatty acid.

Tricosene [C₂₃H₄₆]⁺ 322.36

Formed by the loss of

lignoceric acid from

the molecular ion.

Experimental Protocol: GC-MS Analysis
This protocol provides a general procedure for the analysis of Tricosanyl lignocerate using

Gas Chromatography-Mass Spectrometry (GC-MS).

5.1. Sample Preparation

Dissolve the Tricosanyl lignocerate sample in a suitable organic solvent (e.g., hexane,

chloroform, or toluene) to a final concentration of approximately 1 mg/mL.

If the sample is in a complex matrix, a solid-phase extraction (SPE) or liquid-liquid extraction

may be necessary to isolate the wax ester fraction.

5.2. Instrumentation

Gas Chromatograph: Agilent 8890 GC system (or equivalent).

Mass Spectrometer: Agilent 7010B Triple Quadrupole GC/MS (or equivalent).
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Column: A high-temperature, non-polar capillary column is recommended, such as a DB-1ht

or equivalent (e.g., 30 m x 0.25 mm i.d., 0.1 µm film thickness).

5.3. GC-MS Conditions

Parameter Value

Injector Temperature 320°C

Injection Mode Splitless

Injection Volume 1 µL

Carrier Gas Helium at a constant flow rate of 1.0 mL/min

Oven Program
Initial temperature of 150°C, hold for 2 min,

ramp at 10°C/min to 340°C, and hold for 10 min.

Transfer Line Temp. 330°C

Ion Source Temp. 230°C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Scan Range m/z 50-800

Visualization of Fragmentation Pathway
The following diagram illustrates the primary fragmentation pathway of Tricosanyl lignocerate.
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Figure 1: Proposed Mass Spectrometry Fragmentation of Tricosanyl Lignocerate

Primary Fragments

Tricosanyl Lignocerate
[C₄₇H₉₄O₂]⁺
m/z = 708.73

Lignoceric acid acylium ion
[C₂₄H₄₇O]⁺

m/z = 351.36

Cleavage of C-O bond

Tricosanyl cation
[C₂₃H₄₇]⁺

m/z = 323.37

Cleavage of C-O bond

Click to download full resolution via product page

Figure 1: Proposed Mass Spectrometry Fragmentation of Tricosanyl Lignocerate

Logical Workflow for Analysis
The logical workflow for the identification of Tricosanyl lignocerate is depicted below.
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Figure 2: Analytical Workflow
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Figure 2: Analytical Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15622404/docs?utm_src=pdf-body-img#application-note-mass-spectrometry-fragmentation-analysis-of-tricosanyl-lignocerate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622404?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15622404?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scbt.com/p/lignoceric-acid-557-59-5
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9333161.htm
https://www.targetmol.com/compound/lignoceric%20acid
https://www.sigmaaldrich.com/SG/en/product/sigma/l6641
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tricosanol
https://cymitquimica.com/products/3B-T0403/1-tricosanol/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3133015&Units=SI
https://www.benchchem.com/product/b15622404/docs#application-note-mass-spectrometry-fragmentation-analysis-of-tricosanyl-lignocerate
https://www.benchchem.com/product/b15622404/docs#application-note-mass-spectrometry-fragmentation-analysis-of-tricosanyl-lignocerate
https://www.benchchem.com/product/b15622404/docs#application-note-mass-spectrometry-fragmentation-analysis-of-tricosanyl-lignocerate
https://www.benchchem.com/product/b15622404/docs#application-note-mass-spectrometry-fragmentation-analysis-of-tricosanyl-lignocerate
https://www.benchchem.com/product/b15622404?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622404?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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